Cas no 134-05-4 (10-Formyl Folic Acid (>90%))

• Product Name: 10-Formyl Folic Acid (>90%)
• CAS No: 134-05-4
• MF: C₂₀H₁₉N₇O₇
• MW: 469.407563447952
• MDL: MFCD22666228
• CID: 170492
• PubChem ID: 135405023
• Update Time: 2025-05-26

10-Formyl Folic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• 10-Formylfolic acid
• (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-formylamino]benzoyl]amino]pentanedioic acid
• 10-Formylpteroylglutamic Acid
• N10-Formylfolic Acid
• N-[4-[[(2-Amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]formylamino]benzoyl]-L-glutamic acid
• Formylfolic acid
• 10-FORMYLFOLIC ACID (25 MG)
• N-(10-Formylpteroyl)-L-glutamic acid
• N-[p-[N-[(2-AMino-4-hydroxy-6-pteridinyl)Methyl]forMaMido]benzoyl]-glutaMic Acid
• N-[4-[[(2-Amino-4-hydroxypteridine-6-yl)methyl](formyl)amino]benzoyl]-L-glutamic acid
• N-[4-[[(2-AMino-3,4-dihydro-4-oxo-6-pteridinyl)Methyl]forMylaMino]benzoyl]-L-glutaMic Acid
• DTXSID90158448
• AKOS040746468
• HY-124350
• 10-Formyl Folic Acid (>90%)
• CS-0086268
• L-Glutamic acid, N-(4-(((2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl)formylamino)benzoyl)-
• UNII-AI902R79R1
• SCHEMBL23057582
• AS-76694
• L-GLUTAMIC ACID, N-(4-(((2-AMINO-3,4-DIHYDRO-4-OXO-6-PTERIDINYL)METHYL)FORMYLAMINO)BENZOYL)-
• 10-formyl-folic acid
• GLUTAMIC ACID, N-(P-(N-((2-AMINO-4-HYDROXY-6-PTERIDINYL)METHYL)FORMAMIDO)BENZOYL)-
• D93354
• 10-Formyl Folic Acid
• SCHEMBL1547432
• UGWUWNVTCLDEOG-ZDUSSCGKSA-N
• L-Glutamic acid, N-(4-(((2-amino-1,4,?,?-tetrahydro-4-oxo-6-pteridinyl)methyl)formylamino)benzoyl)-
• 10-FORMYLFOLIC ACID [USP-RS]
• CALCIUM FOLINATE IMPURITY D [EP IMPURITY]
• N-(4-(((2-AMINO-3,4-DIHYDRO-4-OXO-6-PTERIDINYL)METHYL)FORMYLAMINO)BENZOYL)-L-GLUTAMIC ACID
• 134-05-4
• 25377-55-3
• 10-Formyldihydropteroylglutamate
• AI902R79R1
• (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methyl-formylamino]benzoyl]amino]pentanedioic acid
• GLUTAMIC ACID, N-(P-(N-((2-AMINO-4-HYDROXY-6-PTERIDINYL)METHYL)FORMAMIDO)BENZOYL)-, L-
• CALCIUM FOLINATE IMPURITY D (EP IMPURITY)
• DA-69433
• 10-FORMYLFOLIC ACID (USP-RS)
• DTXCID2080939
• (2S)-2-[(4-{N-[(2-AMINO-4-OXO-3H-PTERIDIN-6-YL)METHYL]FORMAMIDO}PHENYL)FORMAMIDO]PENTANEDIOIC ACID
• (2S)-2-((4-((2-amino-4-oxo-3H-pteridin-6-yl)methyl-formylamino)benzoyl)amino)pentanedioic acid

• MDL： MFCD22666228
• Inchi： 1S/C20H19N7O7/c21-20-25-16-15(18(32)26-20)23-11(7-22-16)8-27(9-28)12-3-1-10(2-4-12)17(31)24-13(19(33)34)5-6-14(29)30/h1-4,7,9,13H,5-6,8H2,(H,24,31)(H,29,30)(H,33,34)(H3,21,22,25,26,32)/t13-/m0/s1
• InChI Key： UGWUWNVTCLDEOG-ZDUSSCGKSA-N
• SMILES： OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)N(C=O)CC1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O

Computed Properties

• Exact Mass: 469.13500
• Monoisotopic Mass: 469.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.748
• PSA: 221.56000
• LogP: 1.11410
• Vapor Pressure: Not available

10-Formyl Folic Acid (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Folic acids

Additional information on 10-Formyl Folic Acid (>90%)

Introduction to 10-Formyl Folic Acid (>90%) and Its Significance in Modern Medicinal Chemistry

10-Formyl Folic Acid (>90%), with the CAS number 134-05-4, is a highly specialized derivative of folic acid that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, characterized by its high purity (>90%), serves as a crucial intermediate in the synthesis of various therapeutic agents, particularly those targeting metabolic disorders and cancer treatments. The formyl group attached to the folic acid molecule enhances its reactivity, making it a valuable scaffold for drug development.

The CAS number 134-05-4 is a unique identifier that distinguishes this compound from others in the chemical database. It ensures precise identification and facilitates accurate documentation in research and industrial applications. The high purity specification (>90%) underscores the compound's suitability for sensitive biochemical assays and pharmaceutical formulations, where impurities can significantly affect efficacy and safety.

In recent years, 10-Formyl Folic Acid (>90%) has been extensively studied for its potential in enhancing the efficacy of chemotherapeutic agents. Its ability to interact with enzymes involved in folate metabolism makes it a promising candidate for developing targeted therapies. For instance, research has shown that it can modulate the activity of thymidylate synthase, a key enzyme in DNA synthesis, thereby inhibiting tumor cell proliferation.

One of the most compelling aspects of 10-Formyl Folic Acid (>90%) is its role in overcoming drug resistance. Cancer cells often develop resistance to conventional chemotherapies by altering folate metabolism pathways. By incorporating 10-Formyl Folic Acid (>90%) into drug regimens, researchers aim to bypass these resistance mechanisms and improve treatment outcomes. This approach has been particularly promising in the treatment of solid tumors and hematological malignancies.

The compound's structure also lends itself to innovative drug design. The formyl group provides a reactive site for further chemical modifications, enabling the synthesis of novel analogs with enhanced pharmacokinetic properties. These modifications can improve bioavailability, reduce toxicity, and target specific disease pathways more effectively. Recent studies have demonstrated the potential of 10-Formyl Folic Acid (>90%) derivatives in treating neurological disorders by leveraging their ability to cross the blood-brain barrier.

Another significant application of 10-Formyl Folic Acid (>90%) is in the field of metabolic medicine. Folate derivatives are known to play a critical role in maintaining cellular homeostasis by participating in one-carbon metabolism. Dysregulation of this pathway is associated with various metabolic disorders, including diabetes and cardiovascular diseases. By enhancing folate bioavailability and utilization, 10-Formyl Folic Acid (>90%) could potentially mitigate these conditions through targeted interventions.

The synthesis of 10-Formyl Folic Acid (>90%) requires stringent quality control measures to ensure its high purity and stability. Advanced synthetic methodologies have been developed to minimize side reactions and impurities, ensuring that the final product meets pharmaceutical-grade standards. These methodologies often involve multi-step organic synthesis coupled with purification techniques such as column chromatography and recrystallization.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of 10-Formyl Folic Acid (>90%). Molecular modeling and simulation techniques allow researchers to predict reaction outcomes and identify optimal conditions for high-yield production. This approach not only accelerates the development process but also reduces experimental costs by minimizing trial-and-error experimentation.

The therapeutic potential of 10-Formyl Folic Acid (>90%) extends beyond oncology and metabolic disorders. It has shown promise in treating inflammatory conditions by modulating immune responses. The compound's ability to interact with folate receptors on immune cells suggests its potential as an immunomodulatory agent. This has opened new avenues for research into novel anti-inflammatory therapies.

In conclusion, 10-Formyl Folic Acid (>90%), identified by its CAS number 134-05-4, is a versatile compound with far-reaching implications in medicinal chemistry and therapeutic applications. Its high purity makes it an invaluable intermediate for drug development, while its unique chemical properties enable targeted treatments for various diseases. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in modern medicine.